Cas no 39977-95-2 (Quinoline,7-methoxy-3-nitro-)

• Product Name: Quinoline,7-methoxy-3-nitro-
• CAS No: 39977-95-2
• Molecular Formula: C₁₀H₈N₂O₃
• Molecular Weight: 204.18212
• CID: 298648
• PubChem ID: 609280

Quinoline,7-methoxy-3-nitro- Properties

Names and Identifiers

• Quinoline,7-methoxy-3-nitro-
• 7-methoxy-3-nitroquinoline
• SCHEMBL2812139
• 39977-95-2
• A824832
• 7-methoxy-3-nitroquino-line
• 7-methoxy-3-nitro-quinoline
• DTXSID10346062
• EU-0000349
• CS-0367472
• AKOS001591697

• InChIKey： HVGPUJMRYVXJMW-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N2O3/c1-15-9-3-2-7-4-8(12(13)14)6-11-10(7)5-9/h2-6H,1H3
• SMILES： COC1C=C2C(C=C([N+]([O-])=O)C=N2)=CC=1

Computed Properties

• Exact Mass: 204.05354
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.053492
• Heavy Atom Count: 15
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9

Experimental Properties

• PSA: 65.26
• Refractive Index: 1.646
• Boiling Point: 356.6°Cat760mmHg
• Flash Point: 169.5°C
• Density: 1.337